Cas no 100124-66-1 (Ethanone,1-(1-azulenyl)-2-chloro-)

• Product Name: Ethanone,1-(1-azulenyl)-2-chloro-
• CAS No: 100124-66-1
• MF: C₁₂H₉ClO
• MW: 204.652262449265
• CID: 123964
• PubChem ID: 45080996
• Update Time: 2025-04-18

Ethanone,1-(1-azulenyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1-azulenyl)-2-chloro-
• Ketone,1-azulenyl chloromethyl (6CI)
• 1-azulen-1-yl-2-chloroethanone
• Ethanone, 1-(1-azulenyl)-2-chloro- (9CI)
• DTXSID20664269
• chloroacetylazulene
• 100124-66-1
• 1-(Azulen-1-yl)-2-chloroethan-1-one

• Inchi： 1S/C12H9ClO/c13-8-12(14)11-7-6-9-4-2-1-3-5-10(9)11/h1-7H,8H2
• InChI Key： HHVRZMRINFOOPK-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC2=CC=CC=CC2=1)=O

Computed Properties

• Exact Mass: 204.03427
• Monoisotopic Mass: 204.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07